Cas no 1261964-50-4 (3-Bromo-5-(4-trifluoromethylphenyl)phenol)

• Product Name: 3-Bromo-5-(4-trifluoromethylphenyl)phenol
• CAS No: 1261964-50-4
• MF: C₁₃H₈BrF₃O
• MW: 317.101233482361
• MDL: MFCD18316129
• CID: 2766413
• PubChem ID: 53221852
• Update Time: 2025-05-25

3-Bromo-5-(4-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261964-50-4
• 3-Bromo-5-(4-trifluoromethylphenyl)phenol, 95%
• MFCD18316129
• 5-Bromo-4'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• DTXSID40686448
• 3-BROMO-5-(4-TRIFLUOROMETHYLPHENYL)PHENOL
• 3-Bromo-5-(4-trifluoromethylphenyl)phenol

• MDL： MFCD18316129
• Inchi： 1S/C13H8BrF3O/c14-11-5-9(6-12(18)7-11)8-1-3-10(4-2-8)13(15,16)17/h1-7,18H
• InChI Key： PMMARVZFHSLEEJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=CC(C(F)(F)F)=CC=1)O

Computed Properties

• Exact Mass: 315.97106Da
• Monoisotopic Mass: 315.97106Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-Bromo-5-(4-trifluoromethylphenyl)phenol

3-Bromo-5-(4-Trifluoromethylphenyl)Phenol: A Comprehensive Overview

3-Bromo-5-(4-Trifluoromethylphenyl)Phenol is a versatile organic compound with the CAS number 1261964-50-4. This compound has garnered significant attention in the fields of medicinal chemistry, materials science, and environmental chemistry due to its unique structural properties and potential applications. The molecule consists of a phenol group attached to a bromine atom and a trifluoromethyl-substituted phenyl ring, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the importance of 3-Bromo-5-(4-Trifluoromethylphenyl)Phenol in the development of antitumor agents. Researchers have explored its ability to inhibit key enzymes involved in cancer cell proliferation, such as tyrosine kinases and proteasomes. These findings suggest that the compound could serve as a lead molecule for designing novel anticancer therapies with improved efficacy and reduced side effects.

In addition to its medicinal applications, 3-Bromo-5-(4-Trifluoromethylphenyl)Phenol has been investigated for its role in the synthesis of advanced materials. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of high-performance semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in this area have demonstrated that derivatives of this compound can exhibit enhanced charge transport properties, paving the way for next-generation electronic devices.

The synthesis of 3-Bromo-5-(4-Trifluoromethylphenyl)Phenol involves a multi-step process that typically begins with the bromination of phenol derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of production. These improvements are particularly significant given the increasing demand for sustainable chemical processes in the pharmaceutical and materials industries.

From an environmental perspective, understanding the fate and behavior of 3-Bromo-5-(4-Trifluoromethylphenyl)Phenol in natural systems is crucial. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, but its persistence in aquatic environments remains a concern. Regulatory agencies are increasingly focusing on assessing the ecological risks associated with this compound to ensure its safe use and disposal.

Looking ahead, the potential applications of 3-Bromo-5-(4-Trifluoromethylphenyl)Phenol are vast and continue to expand as new research emerges. Its role as a building block in drug discovery, coupled with its promising properties in materials science, positions it as a key compound for future innovations. As researchers delve deeper into its structure-function relationships, we can expect even more groundbreaking applications that address pressing challenges in medicine, technology, and sustainability.